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Compound of Interest

Compound Name: o-Tolyl benzoate

CAS No.: 617-02-7

Cat. No.: B1583764

Get Quote

Executive Summary
o-Tolyl benzoate (Benzoic acid, 2-methylphenyl ester) is a lipophilic ester used primarily as an

intermediate in organic synthesis and as a high-boiling solvent/plasticizer. Unlike its solid para-

isomer (p-tolyl benzoate, MP ~71°C), o-tolyl benzoate is typically a liquid at room temperature

(BP 170–172°C at 11 mmHg). This physical state significantly influences its dissolution kinetics,

rendering it miscible with a broader range of organic solvents compared to crystalline analogs.

This guide provides a definitive analysis of its solubility based on Hansen Solubility Parameters

(HSP), empirical data, and thermodynamic principles.

Chemical Profile & Physicochemical Properties
Understanding the solute's intrinsic properties is the first step in predicting solubility. The ortho-

methyl group introduces steric hindrance that disrupts crystal packing, lowering the melting

point and enhancing solvent compatibility.
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Property Value Unit Source

CAS Number 617-02-7 - [ChemicalBook, 2025]

Molecular Formula C₁₄H₁₂O₂ - -

Molecular Weight 212.25 g/mol -

Physical State Liquid (Viscous Oil) - [Thermo Fisher, 2024]

Density 1.091 g/cm³ [ChemicalBook, 2025]

Boiling Point 170–172 °C (11 mmHg) [Thermo Fisher, 2024]

LogP (Octanol/Water) 3.59 - [Perflavory, 2024]

Refractive Index 1.5700 [Thermo Fisher, 2024]

Critical Note: Do not confuse with Ethyl o-toluate (CAS 87-24-1), which is a structural isomer

with significantly different solubility parameters.

Solubility Data & Solvent Selection
Empirical Solubility Table
The following data categorizes solvent interactions based on polarity and experimental

observation.
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Solvent Class
Representative
Solvent

Solubility Status Mechanism

Polar Protic Water
Insoluble (<0.1

mg/mL)

Hydrophobic effect

dominates; lack of H-

bond donors.

Polar Protic Ethanol, Methanol Soluble (Miscible)

Dipole-dipole

interactions; entropy

of mixing favors

dissolution.

Polar Aprotic Acetone, DMSO, DMF Highly Soluble

Strong dipole

interactions match the

ester functionality.

Chlorinated Chloroform, DCM Highly Soluble

Perfect match in

dispersion forces and

polarity.

Aromatic Toluene, Benzene Highly Soluble
stacking interactions;

"Like dissolves like".

[1]

Aliphatic Hexane, Heptane Soluble

Driven by Van der

Waals (dispersion)

forces.

Hansen Solubility Parameters (HSP)
As specific experimental HSP values for o-tolyl benzoate are rare in open literature, we utilize

Benzyl Benzoate (a structural isomer with near-identical electronic properties) as a high-fidelity

proxy.

Dispersion (

): ~20.0 MPa

(Aromatic ring interactions)
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Polarity (

): ~5.1 MPa

(Ester functionality)

Hydrogen Bonding (

): ~5.2 MPa

(Weak acceptor capability)

Interpretation:

Interaction Radius (

): Solvents with an HSP distance (

) < 8.0 from these coordinates will likely dissolve o-tolyl benzoate.

Best Matches: Toluene (

) and Chloroform (

) provide excellent thermodynamic compatibility.

Visualization: Solubility Decision Logic
The following diagram illustrates the decision process for solvent selection based on the

compound's chemical nature.
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Figure 1: Solvent selection decision tree based on o-Tolyl benzoate's lipophilicity (LogP

~3.59).[1]

Experimental Protocol: Determination of Solubility
For precise solubility quantification, the Shake-Flask Method is the gold standard. Since o-tolyl
benzoate is a liquid, the endpoint is defined by phase separation (miscibility limit) rather than

solid precipitation.

Protocol: Liquid-Liquid Miscibility / Saturation Limit
Objective: Determine the maximum concentration of o-tolyl benzoate in a specific solvent

before phase separation occurs.

Materials:

o-Tolyl benzoate (Pure, >98%)[2]

Target Solvent (HPLC Grade)
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Scintillation Vials (20 mL) with PTFE-lined caps

Orbital Shaker (Temp. controlled at 25°C)

HPLC-UV or GC-FID for quantification.

Step-by-Step Workflow:

Preparation:

Add 1.0 mL of the target solvent to a pre-weighed vial.

Add o-tolyl benzoate dropwise while vortexing.

Equilibration:

If the mixture remains clear, continue adding solute.

If turbidity or a second phase forms, stop addition.

Place vials in the orbital shaker at 25°C ± 0.1°C for 24 hours to ensure equilibrium.

Phase Separation:

Allow samples to stand for 4 hours.

If two layers persist, the solvent is saturated.

Sampling & Analysis:

Carefully sample the solvent-rich phase (usually the top layer for water/polar solvents,

bottom for dense organics if applicable).

Filter through a 0.22 µm PTFE filter (to remove micro-droplets of the ester phase).

Dilute with Acetonitrile (1:1000).

Quantification:
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Analyze via HPLC (C18 column, Water/ACN gradient, UV @ 254 nm).

Calculate solubility (

) using a calibration curve.

1. Mix Solvent
+ o-Tolyl Benzoate

2. Agitate (24h)
@ 25°C

3. Phase Separation
(Settling)

4. Sample Solvent Phase
& Filter (PTFE) 5. HPLC/GC Analysis

Click to download full resolution via product page

Figure 2: Workflow for determining the solubility limit of a liquid solute.

Applications & Implications
Reaction Solvent: Due to its high boiling point (~170°C @ 11mmHg, ~300°C @ atm), o-tolyl
benzoate can serve as a solvent for high-temperature syntheses where lower-boiling esters

(like ethyl acetate) would evaporate.

Purification: In the synthesis of o-tolyl benzoate (via benzoyl chloride + o-cresol), the

product is washed with water and dilute NaOH (to remove unreacted acid/phenol). The

product's insolubility in water ensures high recovery rates during this biphasic workup.

Crystallization: Unlike p-tolyl benzoate, the o-isomer is difficult to crystallize. Purification is

best achieved via vacuum distillation rather than recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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